2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3-methoxybenzyl)acetamide

• IUPAC Name: 2-(6-chloro-2-oxo-4-phenylquinazolin-1-yl)-N-[(3-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C24H20ClN3O3/c1-31-19-9-5-6-16(12-19)14-26-22(29)15-28-21-11-10-18(25)13-20(21)23(27-24(28)30)17-7-3-2-4-8-17/h2-13H,14-15H2,1H3,(H,26,29)
• InChI Key: WORGFGAVOSADBL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CNC(=O)CN2C3=C(C=C(C=C3)Cl)C(=NC2=O)C4=CC=CC=C4
• Molecular Formula: C24H20ClN3O3
• Molecular Weight: 433.9 g/mol

Description

2-(6-chloro-2-oxo-4-phenylquinazolin-1(2H)-yl)-N-(3-methoxybenzyl)acetamide is a synthetic compound with potential therapeutic applications. This compound belongs to the class of quinazoline-based compounds, which have been extensively studied for their pharmacological properties.

Scientific Research Applications

Structural Aspects and Properties

Quinazoline derivatives have been studied for their structural aspects and properties, particularly in forming salt and inclusion compounds with various agents. For example, research on amide-containing isoquinoline derivatives has demonstrated their ability to form gels and crystalline solids upon treatment with mineral acids, highlighting their potential in material science for creating novel structures with specific properties (Karmakar, Sarma, & Baruah, 2007).

Analgesic and Anti-inflammatory Activities

The analgesic and anti-inflammatory potential of quinazolinyl acetamides has been demonstrated, where novel compounds synthesized from anthranilic acid showed promising activities. These findings suggest that related compounds could be explored for their therapeutic applications in pain management and inflammation (Alagarsamy et al., 2015).

Antimicrobial Activity

The synthesis and evaluation of new quinazolinone derivatives have revealed their antibacterial activities, suggesting that structurally similar compounds might also possess antimicrobial properties that could be useful in developing new antibiotics or disinfectants (Singh et al., 2010).

Potential for Developing Antibacterial Agents

A study on N-(benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives, containing quinoline linkage, demonstrated potent antibacterial activity against various microorganisms. This suggests that related chemical compounds, through structural modification and optimization, could serve as leads for developing new antibacterial agents (Bhoi et al., 2015).

Mechanism of Action

Mode of Action

It is believed to interact with its targets through a radical approach . This interaction could lead to changes in the target’s function, potentially influencing various biological processes .

Biochemical Pathways

The compound may affect several biochemical pathways. Given its complex structure, it could potentially interact with multiple targets and influence various pathways .

Pharmacokinetics

Its bioavailability, how it is absorbed and distributed in the body, how it is metabolized, and how it is excreted, are all factors that would need to be investigated in pharmacokinetic studies .

Result of Action

Given its potential interactions with multiple targets, it could have diverse effects at the molecular and cellular level .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of the compound. Factors such as temperature, pH, and the presence of other molecules could affect how the compound interacts with its targets .